Cas no 152534-50-4 (1H-Purine-2,6-dione,1,3-bis(cyclopropylmethyl)-8-(dicyclopropylmethyl)-3,9-dihydro-)
152534-50-4 structure
Product Name:1H-Purine-2,6-dione,1,3-bis(cyclopropylmethyl)-8-(dicyclopropylmethyl)-3,9-dihydro-
CAS No:152534-50-4
MF:C20H26N4O2
MW:354.446044445038
CID:160034
PubChem ID:3073780
Update Time:2025-04-19
1H-Purine-2,6-dione,1,3-bis(cyclopropylmethyl)-8-(dicyclopropylmethyl)-3,9-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,1,3-bis(cyclopropylmethyl)-8-(dicyclopropylmethyl)-3,9-dihydro-
- 1,3-bis(cyclopropylmethyl)-8-(dicyclopropylmethyl)-7H-purine-2,6-dione
- 1,3-Bis(cyclopropylmethyl)-8-(dicyclopropylmethyl)xanthine
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(cyclopropylmethyl)-8-(dicyclopropylmethyl)-
- AC1MIN1M
- ACMC-20n6h5
- AG-D-99873
- CTK4C7476
- LS-126563
- SureCN9427714
- DTXSID40165046
- 152534-50-4
- L009435
- SCHEMBL9427714
-
- Inchi: 1S/C20H26N4O2/c25-19-16-18(22-17(21-16)15(13-5-6-13)14-7-8-14)23(9-11-1-2-11)20(26)24(19)10-12-3-4-12/h11-15H,1-10H2,(H,21,22)
- InChI Key: HQDMHJBLCDOQBT-UHFFFAOYSA-N
- SMILES: O=C1N(C(C2=C(N1CC1CC1)N=C(C(C1CC1)C1CC1)N2)=O)CC1CC1
Computed Properties
- Exact Mass: 354.20578
- Monoisotopic Mass: 354.206
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 69.3Ų
Experimental Properties
- Density: 1.444
- Boiling Point: 594.9°Cat760mmHg
- Flash Point: 313.6°C
- Refractive Index: 1.705
- PSA: 69.3
1H-Purine-2,6-dione,1,3-bis(cyclopropylmethyl)-8-(dicyclopropylmethyl)-3,9-dihydro- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
152534-50-4 (1H-Purine-2,6-dione,1,3-bis(cyclopropylmethyl)-8-(dicyclopropylmethyl)-3,9-dihydro-) Related Products
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